N-(benzylideneamino)methanamine

• IUPAC Name: N-[(E)-benzylideneamino]methanamine
• InChI: InChI=1S/C8H10N2/c1-9-10-7-8-5-3-2-4-6-8/h2-7,9H,1H3/b10-7+
• InChI Key: XXCMGYNVDSOFHV-JXMROGBWSA-N
• Canonical SMILES: CNN=CC1=CC=CC=C1
• Isomeric SMILES: CN/N=C/C1=CC=CC=C1
• Molecular Formula: C8H10N2
• DSSTOX Substance ID: DTXSID00421236
• Molecular Weight: 134.18 g/mol
• CAS No.: 13466-29-0

Description

N-(benzylideneamino)methanamine, also known as Benzaldehyde methyl hydrazone, is a chemical compound with the molecular formula C8H10N2 and a molecular weight of 134.18 g/mol . This compound is characterized by the presence of a benzylidene group attached to an amino methanamine structure. It is commonly used in various chemical reactions and has significant applications in scientific research and industry.

Scientific Research Applications

N-(benzylideneamino)methanamine has a wide range of applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: Employed in the study of enzyme mechanisms and as a probe for investigating biological pathways.

Medicine: Investigated for its potential therapeutic properties and as a precursor for the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of fine chemicals, agrochemicals, and other industrial products.

Mechanism of Action

While the exact mechanism of action of N-(benzylideneamino)methanamine is not well-studied, it is known that in a more acidic environment (pH<6), methenamine, a related compound, is hydrolyzed to formaldehyde, which is highly bactericidal.

Safety and Hazards

The safety data sheet for N-Benzylidenemethylamine indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to use this compound only in a well-ventilated area and to avoid breathing its dust, fume, gas, mist, vapors, or spray.

Preparation Methods

Synthetic Routes and Reaction Conditions

N-(benzylideneamino)methanamine can be synthesized through the reaction of benzaldehyde with methylamine. The reaction typically involves the condensation of benzaldehyde with methylamine under mild conditions to form the desired product . This process is often carried out in an organic solvent such as ethanol or methanol, and the reaction is usually catalyzed by an acid or base to facilitate the formation of the Schiff base.

Industrial Production Methods

In industrial settings, the production of this compound may involve more scalable and efficient methods. One such method includes the use of continuous flow reactors, which allow for better control over reaction conditions and higher yields. Additionally, the use of catalysts and optimized reaction parameters can enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

N-(benzylideneamino)methanamine undergoes various chemical reactions, including:

Schiff Base Formation: The compound itself is a Schiff base, formed by the condensation of an aldehyde (benzaldehyde) with a primary amine (methylamine).

Reduction: It can be reduced to form the corresponding amine, N-benzylmethylamine, using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where the benzylidene group can be replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Ethanol, methanol, dichloromethane.

Catalysts: Acidic or basic catalysts for condensation reactions.

Major Products Formed

N-benzylmethylamine: Formed through the reduction of this compound.

Substituted Derivatives: Various substituted derivatives can be synthesized by modifying the benzylidene group.

Comparison with Similar Compounds

Similar Compounds

N-benzylidenephenylmethanamine: Similar structure with a phenyl group instead of a methyl group.

N-benzylideneaniline: Contains an aniline group instead of a methylamine group.

N-benzylidene-N-methylamine: Similar structure with a different substitution pattern.

Uniqueness

N-(benzylideneamino)methanamine is unique due to its specific structure, which allows it to participate in a variety of chemical reactions and makes it a valuable intermediate in organic synthesis. Its ability to form stable Schiff bases and undergo reduction and substitution reactions distinguishes it from other similar compounds .